4-{[2-(1H-indol-3-yl)ethyl]amino}-3-nitrobenzoic acid

• IUPAC Name: 4-[2-(1H-indol-3-yl)ethylamino]-3-nitrobenzoic acid
• InChI: InChI=1S/C17H15N3O4/c21-17(22)11-5-6-15(16(9-11)20(23)24)18-8-7-12-10-19-14-4-2-1-3-13(12)14/h1-6,9-10,18-19H,7-8H2,(H,21,22)
• InChI Key: PHGCRJPZNXTITQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC3=C(C=C(C=C3)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C17H15N3O4
• Molecular Weight: 325.32 g/mol

Description

The compound “4-{[2-(1H-indol-3-yl)ethyl]amino}-3-nitrobenzoic acid” is a complex organic molecule. It contains an indole ring, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The compound also has an ethylamine group attached to the indole ring, a nitro group, and a carboxylic acid group attached to a benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the indole ring, the ethylamine group, the nitro group, and the carboxylic acid group. These functional groups would likely confer specific chemical properties to the compound, such as acidity/basicity, reactivity, and potential for hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the carboxylic acid group could undergo reactions typical of carboxylic acids, such as esterification or amide formation. The nitro group could potentially be reduced to an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of polar functional groups like the carboxylic acid and the nitro group would likely make the compound relatively polar and potentially soluble in polar solvents.

Scientific Research Applications

4-{[2-(1H-indol-3-yl)ethyl]amino}-3-nitrobenzoic acid has been used in a variety of scientific research applications. It has been used to study the effects of oxidative stress on cells, as well as to investigate the effects of nitric oxide on cell metabolism. It has also been used to study the effects of nitric oxide on the cardiovascular system, as well as its potential role in the development of atherosclerosis. Additionally, this compound has been used to study the effects of nitric oxide on inflammation and cancer.

Mechanism of Action

4-{[2-(1H-indol-3-yl)ethyl]amino}-3-nitrobenzoic acid acts as an antioxidant, scavenging reactive oxygen species (ROS) and reactive nitrogen species (RNS) from the cell. It can also increase the production of nitric oxide, which has a variety of physiological effects. Nitric oxide can act as a vasodilator, increasing blood flow and reducing blood pressure. It can also act as an anti-inflammatory, reducing inflammation in the body. Additionally, nitric oxide can act as an anti-cancer agent, reducing the growth and spread of cancer cells.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been shown to reduce oxidative stress, reduce inflammation, and reduce the growth and spread of cancer cells. Additionally, it has been shown to reduce blood pressure and improve cardiovascular health.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-{[2-(1H-indol-3-yl)ethyl]amino}-3-nitrobenzoic acid in laboratory experiments is that it is a relatively safe compound, with few side effects. Additionally, it is relatively easy to synthesize and can be used in a variety of experiments. However, there are some limitations to using this compound in laboratory experiments. For example, it has a relatively short half-life, meaning that it must be used quickly and stored properly. Additionally, it can be difficult to accurately measure the amount of this compound needed for an experiment, as it is a relatively small molecule.

Future Directions

There are a number of potential future directions for 4-{[2-(1H-indol-3-yl)ethyl]amino}-3-nitrobenzoic acid research. For example, it could be used to study the effects of nitric oxide on other physiological systems, such as the immune system or the nervous system. Additionally, it could be used to investigate the potential therapeutic effects of nitric oxide in a variety of diseases, such as Alzheimer's disease or Parkinson's disease. Furthermore, this compound could be used to study the effects of nitric oxide on the aging process, as well as its potential role in the prevention of age-related diseases. Finally, this compound could be used to study the effects of nitric oxide on the development of drug resistance in cancer cells.

Synthesis Methods

4-{[2-(1H-indol-3-yl)ethyl]amino}-3-nitrobenzoic acid can be synthesized through a condensation reaction between 1H-indole-3-carbaldehyde and 3-nitrobenzamide. This reaction is performed in an anhydrous environment at a temperature of 80-90 °C for 3-4 hours. The product is then purified by recrystallization and can be used in further experiments.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, many nitro compounds are potentially explosive, and care should be taken when handling them.